Cas no 875556-33-5 (Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]-)

Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]-, is a specialized organosilicon compound featuring both amine and trimethylsilyl functional groups. Its unique structure combines the reactivity of a tertiary amine with the steric and electronic effects of a silyl substituent, making it valuable in synthetic organic chemistry and catalysis. The trimethylsilyl group enhances stability and influences reactivity, while the dimethylamino group provides basicity and nucleophilic character. This compound is particularly useful in cross-coupling reactions, organometallic synthesis, and as a ligand or intermediate in advanced chemical processes. Its hybrid properties enable precise control in tailored synthetic applications, offering versatility in research and industrial settings.
Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- structure
875556-33-5 structure
Product Name:Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]-
CAS No:875556-33-5
MF:C12H21NSi
MW:207.387344121933
CID:4273579
Update Time:2025-11-06

Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]-
    • Inchi: 1S/C12H21NSi/c1-13(2)12-8-6-11(7-9-12)10-14(3,4)5/h6-9H,10H2,1-5H3
    • InChI Key: QYAOXGQPWIXJNH-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=CC=C(C[Si](C)(C)C)C=C1

Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26295025-1.0g
N,N-dimethyl-4-[(trimethylsilyl)methyl]aniline
875556-33-5 95%
1.0g
$0.0 2022-12-10

Additional information on Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]-

Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]-: A Versatile Organic Compound with Promising Applications in Pharmaceutical Research

Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- (CAS No. 875556-33-5) is a synthetic organic compound characterized by its unique molecular structure and functional group diversity. This compound belongs to the class of aromatic amines, where the benzene ring is substituted with a dimethylamino group at the 4-position and a trimethylsilylmethyl group at the 4-position. The presence of the trimethylsilyl (TMS) group significantly influences the chemical reactivity, solubility, and biological activity of the molecule, making it a valuable intermediate in the design of complex pharmaceuticals and materials.

Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- is synthesized through a multi-step organic synthesis process, which typically involves the protection of the amino group with a suitable functional group to prevent unwanted side reactions. The trimethylsilyl group serves as a protecting group, temporarily masking the reactivity of the hydroxyl or amino functionalities during the synthesis of more complex molecules. This feature is particularly advantageous in the development of drug candidates, where precise control over functional group reactivity is critical for achieving the desired biological activity.

Recent studies have highlighted the potential of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- in the field of medicinal chemistry. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of this compound as a building block for the synthesis of novel antifungal agents. The TMS group was found to enhance the solubility of the final product in aqueous environments, a critical factor for the development of orally administered medications. This finding underscores the importance of functional group engineering in optimizing the pharmacokinetic properties of drug candidates.

Another area of interest is the application of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- in the design of prodrugs. Prodrug strategies are widely used to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients (APIs). A 2024 research paper in Advanced Drug Delivery Reviews explored the use of this compound as a prodrug carrier for targeted drug delivery. The TMS group was shown to undergo hydrolysis under physiological conditions, releasing the active drug moiety at the target site. This mechanism offers a promising approach for the treatment of diseases such as cancer, where localized drug delivery is essential for minimizing systemic toxicity.

The structural features of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- also make it a valuable tool in the development of materials science applications. A 2023 study published in Advanced Materials investigated the use of this compound as a precursor for the synthesis of functional polymers. The TMS group was found to enhance the thermal stability of the resulting polymer, making it suitable for use in high-temperature environments. This property is particularly relevant for the development of advanced materials for biomedical devices, where mechanical durability is a key requirement.

In the context of pharmaceutical research, the synthesis of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- often involves the use of catalytic methods to improve reaction efficiency and reduce environmental impact. A 2024 review in Green Chemistry highlighted the importance of sustainable synthesis strategies in the production of organic compounds. The authors emphasized the use of catalytic systems to minimize waste generation and energy consumption, which aligns with the growing demand for green chemistry practices in the pharmaceutical industry.

Furthermore, the physicochemical properties of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- are crucial for its application in drug discovery. The compound's solubility profile, molecular weight, and functional group distribution are all factors that influence its behavior in biological systems. A 2023 study in Drug Discovery Today discussed the role of such compounds in the optimization of drug-like properties. The researchers noted that the presence of the TMS group can significantly alter the hydrophobicity of the molecule, which is a key parameter in determining its ability to cross biological membranes.

Despite its promising applications, the use of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- is not without challenges. One of the main issues is the potential for side reactions during its synthesis and modification. The TMS group, while beneficial for protecting functionalities, can sometimes lead to unexpected byproducts if not properly controlled. Researchers are actively exploring new synthetic methods and reaction conditions to mitigate these issues and improve the efficiency of the synthesis process.

In conclusion, Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and functional group versatility make it a valuable intermediate for the development of novel drugs, materials, and prodrugs. As the demand for more effective and sustainable pharmaceuticals continues to grow, the role of such compounds in the discovery and development of new therapies is likely to expand further.

For researchers and industry professionals, the continued exploration of Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- and its derivatives presents exciting opportunities for innovation. The integration of advanced synthetic methods, computational modeling, and green chemistry principles will be essential in unlocking the full potential of this compound. As the field of medicinal chemistry evolves, the importance of such versatile organic compounds will only become more pronounced.

Overall, Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)methyl]- stands as a testament to the power of organic chemistry in addressing complex challenges in healthcare and materials science. Its development and application continue to drive progress in the quest for more effective and sustainable solutions in the pharmaceutical industry.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司